Cas no 2137753-63-8 ((6-Azido-4-methylpyridin-2-yl)methanol)

• Product Name: (6-Azido-4-methylpyridin-2-yl)methanol
• CAS No: 2137753-63-8
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD31452547
• CID: 5603036
• PubChem ID: 152117756
• Update Time: 2025-06-08

(6-Azido-4-methylpyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2137753-63-8
• (6-azido-4-methylpyridin-2-yl)methanol
• EN300-740514
• (6-Azido-4-methylpyridin-2-yl)methanol

• MDL： MFCD31452547
• Inchi： 1S/C7H8N4O/c1-5-2-6(4-12)9-7(3-5)10-11-8/h2-3,12H,4H2,1H3
• InChI Key： VEOVVYZDNMKHHH-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=C(N=[N+]=[N-])N=1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 47.5Ų

Additional information on (6-Azido-4-methylpyridin-2-yl)methanol

Introduction to (6-Azido-4-methylpyridin-2-yl)methanol (CAS No. 2137753-63-8)

(6-Azido-4-methylpyridin-2-yl)methanol, with the CAS number 2137753-63-8, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound is characterized by its unique structural features, which include an azide group and a methyl-substituted pyridine ring, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The azide group in (6-Azido-4-methylpyridin-2-yl)methanol is particularly noteworthy due to its reactivity and utility in click chemistry reactions. Click chemistry, a concept introduced by K. Barry Sharpless, involves the formation of covalent bonds through highly efficient and selective reactions. The azide group can readily participate in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used for the conjugation of biomolecules, such as peptides, proteins, and nucleic acids. This property makes (6-Azido-4-methylpyridin-2-yl)methanol an essential building block in the development of bioconjugates and targeted drug delivery systems.

Recent studies have highlighted the potential of (6-Azido-4-methylpyridin-2-yl)methanol in various applications. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of (6-Azido-4-methylpyridin-2-yl)methanol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential in addressing emerging viral threats.

In addition to its role in antiviral drug development, (6-Azido-4-methylpyridin-2-yl)methanol has also been explored for its applications in cancer research. A study published in Cancer Research in 2020 investigated the use of this compound as a prodrug for targeted cancer therapy. The researchers conjugated (6-Azido-4-methylpyridin-2-yl)methanol with tumor-specific antibodies using CuAAC reactions. The resulting bioconjugates showed enhanced tumor specificity and reduced systemic toxicity compared to traditional chemotherapy agents.

The pyridine ring in (6-Azido-4-methylpyridin-2-yl)methanol contributes to its pharmacological properties by providing aromaticity and electron-withdrawing effects. These characteristics can influence the compound's solubility, stability, and biological activity. For example, a 2019 study in Organic & Biomolecular Chemistry explored the effects of substituents on the pyridine ring on the pharmacokinetic properties of related compounds. The results indicated that methyl substitution at the 4-position improved metabolic stability and oral bioavailability, making it an attractive feature for drug design.

The synthesis of (6-Azido-4-methylpyridin-2-yl)methanol typically involves several steps, including the formation of a nitrile intermediate followed by reduction to an amine and subsequent conversion to an azide. Recent advancements in synthetic methods have led to more efficient and scalable processes for producing this compound. A 2018 publication in Advanced Synthesis & Catalysis described a novel catalytic approach that significantly reduced reaction times and increased yields, making large-scale production more feasible.

In conclusion, (6-Azido-4-methylpyridin-2-yl)methanol (CAS No. 2137753-63-8) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features, particularly the azide group and methyl-substituted pyridine ring, make it a valuable intermediate for synthesizing bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern drug discovery and development efforts.